Cas no 1206987-21-4 (ethyl 4-{2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate)

• Product Name: ethyl 4-{2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate
• CAS No: 1206987-21-4
• MF: C₂₄H₂₁N₃O₅S
• MW: 463.50564455986
• CID: 5398375
• Update Time: 2025-05-26

ethyl 4-{2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• FSQARODXFOHVBK-UHFFFAOYSA-N
• ethyl 4-{2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate

• Inchi： 1S/C24H21N3O5S/c1-3-32-24(30)16-4-8-17(9-5-16)26-20(28)12-27-14-25-21-19(13-33-22(21)23(27)29)15-6-10-18(31-2)11-7-15/h4-11,13-14H,3,12H2,1-2H3,(H,26,28)
• InChI Key： FSQARODXFOHVBK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C=NC3C(C4=CC=C(OC)C=C4)=CSC=3C2=O)=O)C=C1

Computed Properties

• Exact Mass: 463.12
• Monoisotopic Mass: 463.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2

Additional information on ethyl 4-{2-[7-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamido}benzoate

Ethyl 4-{2-[7-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Acetamido}Benzoate: A Comprehensive Overview

Ethyl 4-{2-[7-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Acetamido}Benzoate, with CAS No. 1206987-21-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a thienopyrimidine core with various substituents that confer it with potential bioactivity. The compound's name itself is a testament to its intricate molecular architecture, with key components such as the thieno[3,2-d]pyrimidine ring system and the acetamido group playing pivotal roles in its chemical properties.

The synthesis of Ethyl 4-{2-[7-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Acetamido}Benzoate involves a series of carefully designed multi-step reactions. Researchers have employed various strategies to construct the thienopyrimidine framework, including cyclization reactions and coupling techniques. The introduction of the methoxyphenyl group at position 7 of the thienopyrimidine ring is particularly significant, as it enhances the compound's stability and potentially influences its pharmacokinetic properties. Recent studies have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields.

The structural features of this compound make it an attractive candidate for biological studies. The presence of the benzoate ester group suggests that it may exhibit lipophilic properties, which could be advantageous for drug delivery applications. Moreover, the thienopyrimidine core is known to possess heterocyclic aromaticity, which often contributes to bioactivity in various biological systems. Recent research has focused on evaluating the compound's ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress.

In terms of pharmacological activity, Ethyl 4-{2-[7-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Acetamido}Benzoate has shown promise in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has exhibited antioxidant properties by scavenging free radicals and reducing oxidative stress in vitro. These findings underscore its potential application in treating conditions characterized by chronic inflammation and oxidative damage.

The development of this compound also highlights advancements in medicinal chemistry. By leveraging computational modeling techniques such as molecular docking and QSAR analysis, researchers have been able to predict the compound's binding affinity to various protein targets. These computational studies have provided valuable insights into the structure-activity relationships (SAR) of Ethyl 4-{2-[7-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Acetamido}Benzoate and guided further optimization efforts.

In conclusion, Ethyl 4-{2-[7-(4-Methoxyphenyl)-4-Oxo-3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl]Acetamido}Benzoate represents a cutting-edge advancement in organic synthesis and pharmacological research. Its unique structure and promising biological activity position it as a valuable tool for exploring new therapeutic avenues. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel pharmaceutical agents targeting inflammatory and oxidative diseases.